N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C22H18N4O5S/c27-17-8-19(31-18-6-2-1-5-14(17)18)22(29)24-21-15-11-32-12-16(15)25-26(21)10-20(28)23-9-13-4-3-7-30-13/h1-8H,9-12H2,(H,23,28)(H,24,29)
• InChI Key: CLVORXCYZVHHKE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CO3)NC(=O)C4=CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C22H18N4O5S
• Molecular Weight: 450.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings. The presence of the furan, thieno[3,4-c]pyrazole, and chromene rings suggests that this compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The furan ring could be introduced using a reaction like the Paal-Knorr synthesis, while the thieno[3,4-c]pyrazole and chromene rings might be formed through cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present in its structure. For example, the amino and carboxamide groups could participate in acid-base reactions, while the furan and thieno[3,4-c]pyrazole rings might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could increase its solubility in water, while the multiple ring structures could affect its stability and reactivity.

Scientific Research Applications

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Synthetic Prospects

The field of organic chemistry offers various synthetic routes to prepare furan derivatives. Researchers can explore diverse methods to synthesize compounds with modified structures, potentially enhancing their biological properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Compounds with similar structures can exhibit a range of biological effects, some of which could be harmful. Therefore, appropriate safety precautions should be taken when handling this compound.

Future Directions

Given the interesting structure of this compound, it could be a valuable subject for future research. Studies could explore its synthesis, properties, and potential applications in fields like medicinal chemistry.